Cas no 5409-65-4 ( )

• Product Name: &nbsp
• CAS No: 5409-65-4
• MF: C₁₈H₂₂ClNO
• MW: 303.826384067535
• CID: 939657
• PubChem ID: 12952340
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-naphthalen-2-yl-3-piperidin-1-ylpropan-1-one,hydrochloride
• 1-[2]Naphthyl-3-piperidino-propan-1-on, Hydrochlorid
• 1-[2]naphthyl-3-piperidino-propan-1-one, hydrochloride
• 1-naphthalen-2-yl-3-piperidin-1-ylpropan-1-one
• AGN-PC-00K8AQ
• hydrochloride
• NSC12504
• DTXSID60513782
• BDBM50467321
• 5409-65-4
• 1-(Naphthalen-2-yl)-3-(piperidin-1-yl)propan-1-one--hydrogen chloride (1/1)
• CHEMBL4289910
• NSC-12504
•  

• Inchi： 1S/C18H21NO.ClH/c20-18(10-13-19-11-4-1-5-12-19)17-9-8-15-6-2-3-7-16(15)14-17;/h2-3,6-9,14H,1,4-5,10-13H2;1H
• InChI Key： WZCSSSYQDOHEJD-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC2C=CC=CC=2C=1)CCN1CCCCC1

Computed Properties

• Exact Mass: 267.16243
• Monoisotopic Mass: 303.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.09
• Boiling Point: 437.5°C at 760 mmHg
• Flash Point: 170.5°C
• Refractive Index: 1.595
• PSA: 20.31
• LogP: 4.63840